Cas no 494206-13-2 ([1,2,4]Triazolo[4,3-a]quinoxalin-1-amine, 4-chloro-)

• Product Name: [1,2,4]Triazolo[4,3-a]quinoxalin-1-amine, 4-chloro-
• CAS No: 494206-13-2
• MF: C₉H₆ClN₅
• MW: 219.630439281464
• CID: 1520132
• PubChem ID: 10889416
• Update Time: 2025-04-21

[1,2,4]Triazolo[4,3-a]quinoxalin-1-amine, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinoxalin-1-amine, 4-chloro-
• 4-chloro-[1,2,4]triazolo[4,3-a]quinoxalin-1-amine
• DTXSID60447275
• 494206-13-2

• Inchi： 1S/C9H6ClN5/c10-7-8-13-14-9(11)15(8)6-4-2-1-3-5(6)12-7/h1-4H,(H2,11,14)
• InChI Key： WDESEWCSQXUTEI-UHFFFAOYSA-N
• SMILES： ClC1C2=NN=C(N)N2C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 219.03138
• Monoisotopic Mass: 219.0311729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.1